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Compound of Interest

Compound Name: 1-(2-N-Boc-aminoethyl)piperazine

Cat. No.: B115916 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

1-(2-N-Boc-aminoethyl)piperazine. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
1-(2-N-Boc-aminoethyl)piperazine is classified as a hazardous chemical.[1][2] It is harmful if

swallowed, causes skin irritation, and can result in serious eye irritation.[1][2] Additionally, it

may cause respiratory irritation.[1][2]

GHS Classification:

Acute toxicity, oral (Category 4)[1][2]

Skin corrosion/irritation (Category 2)[1][2]

Serious eye damage/eye irritation (Category 2A)[2]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1][2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling 1-(2-N-Boc-aminoethyl)piperazine.
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PPE Category Specifications

Eye and Face Protection

Tight-sealing safety goggles or a face shield (8-

inch minimum) are required. Use equipment

tested and approved under appropriate

government standards such as NIOSH (US) or

EN 166 (EU).[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Gloves must be

inspected prior to use. Use proper glove

removal technique (without touching the glove's

outer surface) to avoid skin contact with this

product.[3]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1][4] This is particularly important

in case of inadequate ventilation or when dust is

generated.

Safe Handling and Operational Plan
Adherence to the following step-by-step operational plan is crucial for the safe handling of 1-(2-
N-Boc-aminoethyl)piperazine from reception to disposal.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Avoid the formation of dust and aerosols.[2]

2. Handling the Chemical:
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Wash hands thoroughly after handling the chemical and before breaks.[1][2]

Do not eat, drink, or smoke in the handling area.[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][2]

Store under an inert atmosphere.[1][4]

Store locked up.[1][2]

Incompatible materials to avoid include strong oxidizing agents and acids.[1]

4. Accidental Release Measures:

In case of a spill, evacuate the area and ensure adequate ventilation.[3]

Wear full personal protective equipment, including respiratory protection.[2][3]

For liquid spills, absorb with a finely-powdered liquid-binding material like diatomite or

universal binders.[2] For solid spills, sweep up and shovel into suitable containers for

disposal, avoiding dust formation.[1]

Prevent the product from entering drains or water courses.[2][3]

5. First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Do NOT induce vomiting.[1][2]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1][2]
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If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

6. Disposal Plan:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[1][2]

Do not let the product enter drains.[3]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling 1-(2-N-Boc-
aminoethyl)piperazine in a laboratory setting, emphasizing safety at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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